Cas no 116008-90-3 (2-Butene-1,1,1-d3 (6CI))

• Product Name: 2-Butene-1,1,1-d3 (6CI)
• CAS No: 116008-90-3
• MF: C₄H₈
• MW: 59.1248064041138
• CID: 137931
• Update Time: 2024-01-25

2-Butene-1,1,1-d3 (6CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,1,1-d3 (6CI)
• 1,1,1-Trichloroperfluoro-n-heptane
• 1,1,1-trideuterio-but-2-ene
• ACMC-20lc8y
• AGN-PC-001GJ0
• CTK3A8473
• Heptane, 1,1,1-trichloro-2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• 2-Butene-d3
• 2-BUTENE-1,1,1-D3
• 2-Butene-1,1,1-D3 (gas)
• 2-Butene-1,1,1-d3, mixture of cis and trans

• Inchi： 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/b4-3+/i1D3
• InChI Key： IAQRGUVFOMOMEM-VGIDZVCYSA-N
• SMILES： C(=C/C)\C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 62.10026
• Monoisotopic Mass: 59.081
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 15.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: 1 °C
• Flash Point: -20 °C
• PSA: 0
• LogP: 1.58240

2-Butene-1,1,1-d3 (6CI) Security Information

• Hazardous Material transportation number：UN 1012 2.1
• Hazard Category Code： 11-12
• Safety Instruction： 9-16-33
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S9-16-33